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Compound of Interest

Compound Name: M084

Cat. No.: B1675827

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of M084 High
Tack Multi-Purpose Spray Adhesive canisters, also marketed as TensorGrip M84. Adherence to
these procedures is crucial for ensuring laboratory safety and environmental compliance.

Quantitative Data Summary

For optimum performance and safety, storage and handling of M084 adhesive canisters should
adhere to the following temperature limits.

Parameter Value

Storage Temperature Do not store at temperatures over 50°C.[1]

Store at 18°C during use, but always above

Optimal Performance Temperature
10°C.[1]

Shelf Life 18 months from date of manufacture.

Experimental Protocols: Canister Depressurization
and Disposal
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The following protocol outlines the step-by-step methodology for the safe disposal of empty
MO084 adhesive canisters. The primary objective is to ensure the canister is fully empty of
product and propellant, rendering it safe for disposal as scrap metal.

Materials Required:

e Personal Protective Equipment (PPE): Safety glasses, protective gloves.
» Suitable container for residual adhesive.

e Non-ferrous rod and mallet or a hammer and punch.[2][3]

Procedure:

e Ensure Canister is Empty: The adhesive will begin to sputter and lose its effective spray
pattern when the canister is nearly empty. Continue to spray into a waste container until only
propellant (air) is being expelled.[4]

» Release Residual Pressure: In a well-ventilated area, preferably outdoors, turn the canister
on its side and open the valve to release any remaining pressure.[3]

o Depressurize the Canister: Once the pressure is fully evacuated, locate the bursting disk at
the top of the canister. Using a non-ferrous rod and mallet or a hammer and punch, strike the
perimeter of the disk to puncture it.[2][3] This action permanently vents the canister.

 Allow for Curing: Leave the canister for 24 hours to allow any residual adhesive to dry and/or
cure.[2]

o Final Disposal: Once the canister is empty of all hazardous materials and depressurized, it
can be considered scrap metal.[2] Dispose of the canister in accordance with your
institution's and local regulations for scrap metal recycling.[3] Canisters that are still
pressurized or contain adhesive should be disposed of as hazardous waste according to
national or local waste company guidelines, under code EWC 160504* (full or partially empty
aerosol).[2] An empty and depressurized canister can be disposed of under code EWC
150104* (empty aerosol, no hazardous residues).[2]

Logical Workflow for M084 Canister Disposal
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of M084 adhesive canisters.

[ Begin M084 Canister Disposal j

'

Is the canister completely empty of adhesive?

Unsufe or
containg liquid

[ Spray remaining adhesive into a suitable waste container. j [In a well-ventilated area, open the valve to release all propellant pressure. j

\ 4

Dispose of as hazardous waste (EWC 160504*).

\ 4

[ Puncture the bursting disk on the canister to permanently vent. j

A\

[ Allow 24 hours for any adhesive residue to fully cure. ]

Dispose of the canister as scrap metal according to local regulations.

End of Disposal Process

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1675827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of M084 spray adhesive canisters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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